Cas no 1594478-22-4 (2-((5-(Thiophen-2-yl)isoxazol-3-yl)methoxy)acetic acid)

• Product Name: 2-((5-(Thiophen-2-yl)isoxazol-3-yl)methoxy)acetic acid
• CAS No: 1594478-22-4
• MF: C₁₀H₉NO₄S
• MW: 239.25
• CID: 5071205
• PubChem ID: 116414660
• Update Time: 2024-11-08

2-((5-(Thiophen-2-yl)isoxazol-3-yl)methoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((5-(Thiophen-2-yl)isoxazol-3-yl)methoxy)acetic acid
• 1594478-22-4
• CHEMBL4208278
• 2-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methoxy]acetic acid
• Acetic acid, 2-[[5-(2-thienyl)-3-isoxazolyl]methoxy]-
• CS-0179896
• E82214

• Inchi： 1S/C10H9NO4S/c12-10(13)6-14-5-7-4-8(15-11-7)9-2-1-3-16-9/h1-4H,5-6H2,(H,12,13)
• InChI Key： IZOBQUKTOXLEAM-UHFFFAOYSA-N
• SMILES： C1(=CC(COCC(=O)O)=NO1)C1SC=CC=1

Computed Properties

• Exact Mass: 239.02522894g/mol
• Monoisotopic Mass: 239.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 101Ų